Digoxigenin

• CAS No.: 1672-46-4
• Product Name: Digoxigenin
• Molecular Formula: C23H34O5
• Molecular Weight: 390.5 g/mol
• IUPAC Name: 3-[(3S,5R,8R,9S,10S,12R,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• Standard InChI: InChI=1S/C23H34O5/c1-21-7-5-15(24)10-14(21)3-4-17-18(21)11-19(25)22(2)16(6-8-23(17,22)27)13-9-20(26)28-12-13/h9,14-19,24-25,27H,3-8,10-12H2,1-2H3/t14-,15+,16-,17-,18+,19-,21+,22+,23+/m1/s1
• Standard InChIKey: SHIBSTMRCDJXLN-KCZCNTNESA-N
• Isomeric SMILES: C[C@]12CC[C@@H](C[C@H]1CC[C@@H]3[C@@H]2C[C@H]([C@]4([C@@]3(CC[C@@H]4C5=CC(=O)OC5)O)C)O)O
• SMILES: CC12CCC(CC1CCC3C2CC(C4(C3(CCC4C5=CC(=O)OC5)O)C)O)O
• Canonical SMILES: CC12CCC(CC1CCC3C2CC(C4(C3(CCC4C5=CC(=O)OC5)O)C)O)O
• Appearance: Solid powder
• Colorform: Prisms from ethyl acetate
• Melting Point: 222.0 °C; 222 °C
• Description: Digoxigenin is a hydroxy steroid that consists of 5beta-cardanolide having a double bond at the 20(22)-position as well as hydroxy groups at the 3beta-, 12beta- and 14beta-positions. It has been isolated from the plant species of the genus Digitalis. It has a role as a hapten and a plant metabolite. It is a 3beta-sterol, a 12beta-hydroxy steroid, a 3beta-hydroxy steroid and a 14beta-hydroxy steroid. It is a conjugate acid of a digoxigenin(1-). It derives from a hydride of a 5beta-cardanolide.; Digoxigenin is a cardenolide which is the aglycon of digoxin. Can be obtained by hydrolysis of digoxin or from Digitalis orientalis L. and Digitalis lanata Ehrh.; 3 beta,12 beta,14-Trihydroxy-5 beta-card-20(22)-enolide. A cardenolide which is the aglycon of digoxin. Can be obtained by hydrolysis of digoxin or from Digitalis orientalis L. and Digitalis lanata Ehrh.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: In water, 403 mg/L at 25 °C (est); Very soluble in ethanol and methanol; slightly soluble in chloroform
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Digoxigenin; Digoxigenine; Lanadigenin; HSDB 7108
• Vapor Pressure: 8.41X10-15 mm Hg at 25 °C (est)
• Reference: 1: Wu W, Gong P, Li J, Yang J, Zhang G, Li H, Yang Z, Zhang X. Simple and nonradioactive detection of microRNAs using digoxigenin (DIG)-labeled probes with high sensitivity. RNA. 2014 Apr;20(4):580-4. doi: 10.1261/rna.042150.113. Epub 2014 Feb 26. PubMed PMID: 24572812; PubMed Central PMCID: PMC3964919.; 2: Tokunaga S, Stegeman JJ. Elimination of nonspecific bands in non-radioactive electrophoretic mobility shift assays using the digoxigenin system. Anal Biochem. 2014 Nov 15;465:70-2. doi: 10.1016/j.ab.2014.06.020. Epub 2014 Jul 5. PubMed PMID: 25004462; PubMed Central PMCID: PMC4318779.; 3: Deng Z, Su S, Meng X, Wu Y, Yang R, Han Y. [Detection of Yersinia pestis sRNA by digoxigenin-labeled Northern blot]. Wei Sheng Wu Xue Bao. 2013 Mar 4;53(3):293-8. Chinese. PubMed PMID: 23678576.; 4: Lai TP, Wright WE, Shay JW. Generation of digoxigenin-incorporated probes to enhance DNA detection sensitivity. Biotechniques. 2016 Jun 1;60(6):306-9. doi: 10.2144/000114427. eCollection 2016. PubMed PMID: 27286808.; 5: Panda S, Kar A. A novel phytochemical, digoxigenin-3-O-rutin in the amelioration of isoproterenol-induced myocardial infarction in rat: a comparison with digoxin. Cardiovasc Ther. 2012 Jun;30(3):125-35. doi: 10.1111/j.1755-5922.2010.00242.x. Epub 2010 Oct 20. PubMed PMID: 20961399.; 6: Kessler C, Höltke HJ, Seibl R, Burg J, Mühlegger K. Non-radioactive labeling and detection of nucleic acids. I. A novel DNA labeling and detection system based on digoxigenin: anti-digoxigenin ELISA principle (digoxigenin system). Biol Chem Hoppe Seyler. 1990 Oct;371(10):917-27. PubMed PMID: 2076199.; 7: Lacarelle B, Rahmani R, de Sousa G, Durand A, Placidi M, Cano JP. Metabolism of digoxin, digoxigenin digitoxosides and digoxigenin in human hepatocytes and liver microsomes. Fundam Clin Pharmacol. 1991;5(7):567-82. PubMed PMID: 1778535.; 8: Kumar R, Lalitha KV. Digoxigenin-labeled probe-based colony blotting assay for rapid quantification of Salmonella serovars in seafood and water. J AOAC Int. 2012 Nov-Dec;95(6):1652-5. PubMed PMID: 23451381.; 9: Kessler C. The digoxigenin:anti-digoxigenin (DIG) technology--a survey on the concept and realization of a novel bioanalytical indicator system. Mol Cell Probes. 1991 Jun;5(3):161-205. Review. PubMed PMID: 1870582.; 10: Yano K, Mien YL, Sadaie Y, Asai K. Bacillus subtilis RNA polymerase incorporates digoxigenin-labeled nucleotide in vitro. J Gen Appl Microbiol. 2011;57(3):153-7. PubMed PMID: 21817827.; 11: Mühlegger K, Huber E, von der Eltz H, Rüger R, Kessler C. Non-radioactive labeling and detection of nucleic acids. IV. Synthesis and properties of digoxigenin-modified 2'-deoxyuridine-5'-triphosphates and a photoactivatable analog of digoxigenin (photodigoxigenin). Biol Chem Hoppe Seyler. 1990 Oct;371(10):953-65. PubMed PMID: 2076201.; 12: Mayilo S, Ehlers B, Wunderlich M, Klar TA, Josel HP, Heindl D, Nichtl A, Kürzinger K, Feldmann J. Competitive homogeneous digoxigenin immunoassay based on fluorescence quenching by gold nanoparticles. Anal Chim Acta. 2009 Jul 30;646(1-2):119-22. doi: 10.1016/j.aca.2009.05.023. Epub 2009 May 21. PubMed PMID: 19523564.; 13: Pardue ML. In situ hybridization to polytene chromosomes in Drosophila using digoxigenin-labeled probes. Cold Spring Harb Protoc. 2011 Aug 1;2011(8):1003-6. doi: 10.1101/pdb.prot5655. PubMed PMID: 21807849.; 14: Gault H, Kalra J, Longerich L, Dawe M. Digoxigenin biotransformation. Clin Pharmacol Ther. 1982 Jun;31(6):695-704. PubMed PMID: 7075117.; 15: Liu J, Tang W, Chen R, Dai J. Microbial Transformation of 14-Anhydrodigoxigenin by Alternaria alternata. Chem Biodivers. 2015 Dec;12(12):1871-80. doi: 10.1002/cbdv.201500024. PubMed PMID: 26663840.; 16: Komminoth P. Digoxigenin as an alternative probe labeling for in situ hybridization. Diagn Mol Pathol. 1992 Jun;1(2):142-50. PubMed PMID: 1342960.; 17: Weigel LM, Belisle JT, Radolf JD, Norgard MV. Digoxigenin-ampicillin conjugate for detection of penicillin-binding proteins by chemiluminescence. Antimicrob Agents Chemother. 1994 Feb;38(2):330-6. PubMed PMID: 8192459; PubMed Central PMCID: PMC284449.; 18: Ying C, Van Pelt J, Yap SH, De Clercq E, Neyts J. Use of digoxigenin-labelled probes for the quantitation of HBV-DNA in antiviral drug evaluation. J Virol Methods. 1999 Aug;81(1-2):155-8. PubMed PMID: 10488773.; 19: Dinhopl N, Mostegl MM, Richter B, Nedorost N, Maderner A, Fragner K, Weissenböck H. In situ hybridisation for the detection of Leishmania species in paraffin wax-embedded canine tissues using a digoxigenin-labelled oligonucleotide probe. Vet Rec. 2011 Nov 12;169(20):525. doi: 10.1136/vr.d5462. Epub 2011 Sep 14. PubMed PMID: 21921059; PubMed Central PMCID: PMC3217050.; 20: Van Deventer JA, Yuet KP, Yoo TH, Tirrell DA. Cell surface display yields evolvable, clickable antibody fragments. Chembiochem. 2014 Aug 18;15(12):1777-81. doi: 10.1002/cbic.201402184. Epub 2014 Jul 17. PubMed PMID: 25045032; PubMed Central PMCID: PMC4199383.
• PubChem Compound: 15478
• Last Modified: Nov 11 2021